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Compound of Interest

Compound Name: Dodecy! Gallate

Cat. No.: B1674576

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the lipophilicity of dodecyl gallate, a
crucial physicochemical property influencing its function as a widely used antioxidant in the
food, cosmetic, and pharmaceutical industries. Understanding its lipophilic character is
essential for optimizing its application, predicting its behavior in various formulations, and
elucidating its mechanism of action at a molecular level.

Physicochemical Properties of Dodecyl Gallate

Dodecyl gallate, the ester of dodecanol and gallic acid, possesses an amphiphilic structure
with a hydrophilic trinydroxy-substituted benzene ring (the gallate head) and a long, lipophilic
twelve-carbon alkyl chain (the dodecyl tail). This dual nature dictates its solubility and
partitioning behavior. The key quantitative data defining its lipophilicity and other relevant
physical properties are summarized below.

Table 1: Lipophilicity and Solubility Data for Dodecyl
Gallate
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Property Value Notes Source(s)
logP (o/w) 5.75 Predicted (ALOGPS) [1]
5.8 Predicted (XlogP) [2]
£ o5 Predicted o
(ChemAXxon)
6.365 Estimated [3114]
Water Solubility 0.036 g/L Predicted (ALOGPS) [1]
0.1371 mg/L @ 25 °C Estimated [3]

"Practically insoluble™
or "Very slightly
soluble”

Experimental

Observation

(516171

Solubility in Organic

Solvents

Freely soluble in
ethanol (96%)

Experimental

Observation

[5]E6lel

Freely soluble in ether

Experimental

Observation

[8]

Slightly soluble in

methylene chloride

Experimental

Observation

(516171

logP (o/w) is the logarithm of the octanol-water partition coefficient, a standard measure of
lipophilicity.

ble 2: Other Rel hvsicochemical :

Property Value Source(s)
Molecular Formula C19H3005 [4119]
Molecular Weight 338.44 g/mol [419]
Melting Point 94-97 °C [4][5]
pKa (Strongest Acidic) 7.93-8.11 [1114]
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The Role of Lipophilicity in Biological Activity

The pronounced lipophilicity of dodecyl gallate is fundamental to its biological function,
particularly its efficacy as an antioxidant in lipid-rich environments. The long dodecyl chain
facilitates its partitioning into fats, oils, and cellular membranes, positioning the hydrophilic
gallate head to interact with and neutralize free radicals at the lipid-water interface.[10]

This targeted localization is critical for its "preventive antioxidant activity."[4] For instance,
dodecyl gallate can inhibit mitochondrial lipid peroxidation, a process gallic acid itself (which
lacks the lipophilic tail) cannot effectively prevent.[4][11] The hydrophobic dodecyl group is
largely associated with this enhanced protective effect in membranes.[4][12] Furthermore, its
ability to disrupt biomembranes and interact with membrane proteins is linked to its
antimicrobial and antiviral properties.[3] The lipophilicity conferred by the alkyl chain is a key
determinant of these membrane interactions.[3][13]

Studies on a series of alkyl gallates have shown that increasing the alkyl chain length, and thus
lipophilicity, can enhance their inhibitory effects on certain enzymes, such as xanthine oxidase.
[14] This suggests that the hydrophobic tail interacts with hydrophobic domains near the
enzyme's active site, contributing to the inhibitory action.[14]
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Dodecyl Gallate: Structure-Lipophilicity-Activity Relationship

Molecular Structure

Dodecyl Gallate
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Experimental Workflow: Shake-Flask logP Determination

1. Phase Preparation 2. Solute Dissolution
(Pre-saturate n-octanol & water) (Dissolve Dodecyl Gallate in n-octanol)

3. Mixing & Partitioning
(Combine solute solution, n-octanol, and water)

l

4. Equilibration
(Shake at constant temperature)

:

5. Phase Separation
(Centrifuge to break emulsions)

:

6. Quantification
(Measure concentration in each phase via HPLC)

7. Calculation
(logP = log([Conc]_octanol / [Conc]_water))

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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